(3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride

Specification

• Molecular Formula: C13H18ClN3
• Molecular Weight: 251.75 g/mol
• IUPAC Name: [3,5-dimethyl-1-(3-methylphenyl)pyrazol-4-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C13H17N3.ClH/c1-9-5-4-6-12(7-9)16-11(3)13(8-14)10(2)15-16;/h4-7H,8,14H2,1-3H3;1H
• Standard InChI Key: OJTSMPLPNOKTLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(C(=N2)C)CN)C.Cl

Introduction

(3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride is a hydrochloride salt of an organic compound that contains a substituted pyrazole ring. This compound is likely synthesized for research purposes in medicinal chemistry, pharmacology, or material science. Below is a breakdown of its chemical structure:

• Pyrazole Ring: A five-membered aromatic heterocyclic ring containing two nitrogen atoms at positions 1 and 2.

• Substituents:

  • 3,5-Dimethyl: Methyl groups attached to positions 3 and 5 of the pyrazole ring.

  • 1-(m-Tolyl): A meta-tolyl group (a benzene ring with a methyl group at the meta position) attached to position 1 of the pyrazole.

  • Methanamine: A primary amine group (-CH2NH2) attached to position 4 of the pyrazole.

• Hydrochloride Salt: The compound is protonated at the amine group and paired with a chloride ion for stability and solubility.

Potential Applications

Compounds with similar structures are often investigated for their biological and chemical properties, including:

• Pharmaceutical Research:

  • Pyrazole derivatives are known for their pharmacological activities, including anti-inflammatory, antifungal, anticancer, and antimicrobial properties.

  • The presence of an amine group increases water solubility, which is advantageous for drug formulation.

• Chemical Intermediates:

  • Substituted pyrazoles are used as intermediates in synthesizing dyes, agrochemicals, and other functional materials.

• Material Science:

  • The aromatic and heterocyclic nature of the compound may lend itself to applications in organic electronics or as ligands in coordination chemistry.

Structural Data

Property	Description
Molecular Formula	Likely $C_{12}H_{16}N_3 \cdot HCl$
Functional Groups	Pyrazole ring, methyl groups, amine group
Salt Form	Hydrochloride

Synthesis Pathway (Generalized)

The synthesis of such compounds typically involves:

• Formation of Pyrazole Core:

  • Reacting hydrazines with diketones or β-ketoesters under acidic or basic conditions.

• Substitution Reactions:

  • Introducing methyl groups at desired positions via alkylation.

  • Adding the m-tolyl group through electrophilic substitution or coupling reactions.

• Amine Functionalization:

  • Introducing the methanamine group through reductive amination or other amination techniques.

• Conversion to Hydrochloride Salt:

  • Treating the free base with hydrochloric acid to form the stable salt.

Analytical Techniques

To confirm the identity and purity of this compound, the following methods are typically employed:

• NMR Spectroscopy (1H and 13C): To identify hydrogen and carbon environments in the molecule.

• Mass Spectrometry (MS): To determine molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): To identify functional groups like amines and aromatic rings.

• Elemental Analysis: To verify the molecular formula.

Hypothetical Biological Activity

Based on structural analogs, this compound might exhibit:

• Interaction with biological targets due to its aromatic nature and hydrogen-bonding potential from the amine group.

• Potential as a ligand in enzyme inhibition or receptor binding studies.

If further details about this compound's specific synthesis or applications are required, consulting specialized chemical databases or peer-reviewed journals would be necessary.